molecular formula C12H12FNO B8306735 3-Ethyl-4-(4-fluorophenyl)-1,5-dihydro-2H-pyrrol-2-one

3-Ethyl-4-(4-fluorophenyl)-1,5-dihydro-2H-pyrrol-2-one

Cat. No.: B8306735
M. Wt: 205.23 g/mol
InChI Key: KJMCXOMCAMCXNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-4-(4-fluorophenyl)-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C12H12FNO and its molecular weight is 205.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12FNO

Molecular Weight

205.23 g/mol

IUPAC Name

4-ethyl-3-(4-fluorophenyl)-1,2-dihydropyrrol-5-one

InChI

InChI=1S/C12H12FNO/c1-2-10-11(7-14-12(10)15)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15)

InChI Key

KJMCXOMCAMCXNM-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(CNC1=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ceric ammonium nitrate (542 g, 0.99 mol) in water (1L) is added dropwise over 45 minutes to a suspension of 3-ethyl-4-(4-fluorophenyl)-1,5-dihydro-1-(4-methoxyphenyl)-2H-pyrrol-2-one (103 g, 0.33 mol) in acetonitrile (2 L), while the temperature of the reaction mixture is maintained at 0°-10° C. After stirring 30 minutes sodium sulfite (125 g) is added. The mixture is stirred 30 minutes more and sodium bicarbonate (83 g) is added. After stirring an additional 30 minutes the mixture is concentrated to 1L and extracted with methylene chloride and ethyl acetate. The extracts are dried with magnesium sulfate, evaporated, and recrystallized from ethanol. Chromatography of this material on silica gel followed by drying under vacuum at 60° C. for 18 hr affords the title compound.
[Compound]
Name
ceric ammonium nitrate
Quantity
542 g
Type
reactant
Reaction Step One
Name
3-ethyl-4-(4-fluorophenyl)-1,5-dihydro-1-(4-methoxyphenyl)-2H-pyrrol-2-one
Quantity
103 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2 L
Type
solvent
Reaction Step One
Quantity
125 g
Type
reactant
Reaction Step Two
Quantity
83 g
Type
reactant
Reaction Step Three

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